BE“GHE Foundational & Exploratory

Check Availability & Pricing

What are the physical and chemical properties
of dimethyl fluoromalonate?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl fluoromalonate

Cat. No.: B1301775

Dimethyl Fluoromalonate: A Comprehensive
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of
dimethyl fluoromalonate (CAS No. 344-14-9). It is a valuable fluorinated building block in
organic synthesis, particularly for the preparation of various fluorinated compounds used in the
pharmaceutical and agrochemical industries.[1] This document consolidates key data,
experimental protocols, and reaction mechanisms to serve as a comprehensive resource.

Physical Properties

Dimethyl fluoromalonate is a clear, colorless liquid with a fruity odor.[1] Its key physical
characteristics are summarized below. Data is compiled from various chemical suppliers and
databases.
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Property Value Source

Molecular Formula CsH7FOa4 [1112113114]

Molecular Weight 150.11 g/mol [11[2][3]
White to light yellow crystal

Appearance powder or clear, colorless [1][5]
liquid
111-112 °C at 45 mmHg[4][5]

Boiling Point 140.3 £ 20.0 °C at 760 [21[41[5]
mmHg[2]

) 1.211 g/cm3[5] 1.2 £ 0.1

Density [2][5]
g/cm3[2]

Refractive Index (n20/D) 1.383[2] 1.4032[4] [2][4]

Flash Point 38.4°C [2][5]

Vapor Pressure 6.2 £ 0.3 mmHg at 25°C [2]
2-8°C, under an inert

Storage Temperature [2][6]

atmosphere

Chemical Properties

The presence of a fluorine atom significantly influences the reactivity of dimethyl
fluoromalonate, making it a versatile reagent in organic synthesis.[1]

Reactivity and Stability

o Reactivity: Dimethyl fluoromalonate is a highly reactive molecule.[1] The electron-
withdrawing nature of the fluorine atom increases the acidity of the alpha-carbon proton,
facilitating its participation in a variety of reactions. It is known to undergo nucleophilic
substitution, esterification, and Michael additions.[1] It serves as a potent source of fluorine
in the synthesis of complex organic molecules.[1]

 Stability: The compound is stable under normal ambient and anticipated storage conditions.
[7] However, it is reactive and should be handled with care. Conditions to avoid include heat,

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.kaibangchem.com/fluoromalonate/dimethyl-fluoromalonate.html
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-fluoromalonate
https://www.chemsynthesis.com/base/chemical-structure-2925.html
https://www.kaibangchem.com/fluoromalonate/dimethyl-fluoromalonate.html
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-fluoromalonate
https://www.kaibangchem.com/fluoromalonate/dimethyl-fluoromalonate.html
https://www.alfa-chemistry.com/cas_344-14-9.htm
https://www.chemsynthesis.com/base/chemical-structure-2925.html
https://www.alfa-chemistry.com/cas_344-14-9.htm
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://www.chemsynthesis.com/base/chemical-structure-2925.html
https://www.alfa-chemistry.com/cas_344-14-9.htm
https://www.alfa-chemistry.com/cas_344-14-9.htm
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://www.alfa-chemistry.com/cas_344-14-9.htm
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://www.chemsynthesis.com/base/chemical-structure-2925.html
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://www.chemsynthesis.com/base/chemical-structure-2925.html
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://www.alfa-chemistry.com/cas_344-14-9.htm
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://www.chemsrc.com/en/cas/344-14-9_1106420.html
https://www.bldpharm.com/products/344-14-9.html
https://www.benchchem.com/product/b1301775?utm_src=pdf-body
https://www.benchchem.com/product/b1301775?utm_src=pdf-body
https://www.kaibangchem.com/fluoromalonate/dimethyl-fluoromalonate.html
https://www.benchchem.com/product/b1301775?utm_src=pdf-body
https://www.kaibangchem.com/fluoromalonate/dimethyl-fluoromalonate.html
https://www.kaibangchem.com/fluoromalonate/dimethyl-fluoromalonate.html
https://www.kaibangchem.com/fluoromalonate/dimethyl-fluoromalonate.html
https://www.carlroth.com/medias/SDB-3205-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTAxMjN8YXBwbGljYXRpb24vcGRmfGFESTFMMmhqWlM4NU1UZ3pNREF4TnpjeU1EWXlMMU5FUWw4ek1qQTFYMGRDWDBWT0xuQmtaZ3w0YjAzYzc1MmViYzU3YTQxNmVmMWJlZjMwMmRkY2Y1ZjQ0OWE3NTBjZDhlZTJjMGNiZTNmN2Y1MWE2ZjI0ZmRj
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

flames, and sparks.[2] Exposure to light, particularly UV light, can lead to the formation of
free radicals and cause degradation over time.[8]

e Hazardous Reactions: It can react violently with strong oxidizing agents.[2][7] Hazardous
combustion products include carbon monoxide and hydrogen fluoride.[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of dimethyl
fluoromalonate.

Spectrum Type Key Peaks / Shifts Source

8H (CDCls, 400 MHz) 3.85
1H NMR (6H, s, CHs), 5.31 (1H, d, 2JHF  [9]
48.0, CHF)

3C (CDCls, 100 MHz) 53.48
(CHs), 85.19 (d, LJCF 197.2,

13C NMR [9]
C—F), 164.39 (d, 2JCF 24.0,

C=0)

5F (CDCls, 376 MHz): -195.73
19F NMR [9]
(d, 2JHF 48.0, CH-F)

(neat, cm~1) 2962, 1748, 1438,
IR (Infrared) [°]
1250, 1206, 1112, 1016

m/z 150 (3%, [M]*), 119 (42%,
[M-OMe]*), 91 (73%, [M-

Mass Spec (El+) 9]
COOMe]*), 59 (100%,

[COOMe]*)

Experimental Protocols
Synthesis of Dimethyl Fluoromalonate

A common method for synthesizing dimethyl fluoromalonate is through the direct fluorination
of dimethyl malonate.
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Protocol: Direct Fluorination with F2 Gas|[9]

e Dissolve dimethyl malonate (0.15 mol) and Cu(NOs)2:2.5H20 (15 mmol) in acetonitrile (85
mL).

e Cool the mixture to 0-5 °C and stir at 650 rpm using an overhead stirrer.

e Purge the system with Nz for 5 minutes.

e Introduce fluorine gas (20% v/v in N2, 50 mL min~1) into the reaction mixture for 7 hours.

« After the reaction, purge the system with nitrogen for 20 minutes.

e Remove the solvent in vacuo.

 Partition the residue between water (30 mL) and ethyl acetate (20 mL).

o Extract the aqueous phase with ethyl acetate (2 x 20 mL).

« Combine the organic layers and wash with saturated brine (20 mL).

« Dry the organic layer over sodium sulphate and evaporate the solvent under reduced
pressure to yield dimethyl 2-fluoromalonate as a colorless oil.
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Workflow: Synthesis of Dimethyl Fluoromalonate
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Caption: General workflow for the synthesis of dimethyl fluoromalonate.
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Purification

For reactions requiring high purity, the product can be purified using column chromatography.

Protocol: Column Chromatography Purification[10]

Neutralize the crude reaction mixture with aqueous NaHCO:s.

o Extract the product with CH2Cl2 (3 x 10 mL).

o Combine the organic layers, wash with brine (20 mL), and dry over NazSOa.
» Concentrate the solution under reduced pressure.

» Purify the residue by column chromatography on silica gel using a hexane-CH:Cl2 eluent
system.

Applications in Synthesis

Dimethyl fluoromalonate is a key intermediate for creating more complex fluorinated
molecules. Its reactions often involve the deprotonation of the a-carbon followed by reaction

with an electrophile.

Michael Addition Reactions

The anion of dimethyl fluoromalonate can act as a nucleophile in Michael addition reactions
with a,B-unsaturated compounds. This is a powerful method for C-C bond formation.
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Logical Flow: Reactivity of Dimethyl Fluoromalonate
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Caption: Reactivity pathways of dimethyl fluoromalonate in synthesis.

Synthesis of Fluoroacrylates

A reaction with formaldehyde can be used to synthesize fluorinated acrylic ester monomers,
which are important for polymer chemistry. For example, 2-fluoroacrylic chloride can be
prepared in three steps from dimethyl 2-fluoromalonate.[11]

Safety and Handling

Dimethyl fluoromalonate is a hazardous chemical that requires careful handling.
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o GHS Classification: It is classified as toxic if swallowed, toxic in contact with skin, and toxic if
inhaled.[3] It causes severe skin burns and eye damage.[2][3][12]

e Personal Protective Equipment (PPE): Use in a chemical fume hood is required.[2] Wear
appropriate protective gloves, clothing, safety goggles, and a face shield.[2][13] A positive
pressure self-contained breathing apparatus (SCBA) should be used when necessary.[13]

» First Aid: In case of skin contact, immediately wash with copious amounts of water for at
least 15-20 minutes while removing contaminated clothing.[2][13] For eye contact, flush
immediately with running water for at least 20 minutes.[13] If inhaled, move the victim to
fresh air.[2][13] Seek immediate medical attention in all cases of exposure.[2]

o Fire Fighting: Use dry chemical, carbon dioxide, or water spray for small fires.[13] Vapors
may form explosive mixtures with air.[7][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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